Cas no 1251564-75-6 (N-4-(morpholin-4-yl)phenyl-2-6-oxo-4-(thiophen-2-yl)-1,6-dihydropyrimidin-1-ylacetamide)

• Product Name: N-4-(morpholin-4-yl)phenyl-2-6-oxo-4-(thiophen-2-yl)-1,6-dihydropyrimidin-1-ylacetamide
• CAS No: 1251564-75-6
• MF: C₂₀H₂₀N₄O₃S
• MW: 396.462802886963
• CID: 6387554
• PubChem ID: 52417127
• Update Time: 2025-10-12

N-4-(morpholin-4-yl)phenyl-2-6-oxo-4-(thiophen-2-yl)-1,6-dihydropyrimidin-1-ylacetamide Chemical and Physical Properties

Names and Identifiers

• N-4-(morpholin-4-yl)phenyl-2-6-oxo-4-(thiophen-2-yl)-1,6-dihydropyrimidin-1-ylacetamide
• 1251564-75-6
• N-(4-morpholinophenyl)-2-(6-oxo-4-(thiophen-2-yl)pyrimidin-1(6H)-yl)acetamide
• N-(4-morpholin-4-ylphenyl)-2-(6-oxo-4-thiophen-2-ylpyrimidin-1-yl)acetamide
• SR-01000926257-1
• F5913-0463
• AKOS024527545
• SR-01000926257
• N-[4-(morpholin-4-yl)phenyl]-2-[6-oxo-4-(thiophen-2-yl)-1,6-dihydropyrimidin-1-yl]acetamide

• Inchi： 1S/C20H20N4O3S/c25-19(13-24-14-21-17(12-20(24)26)18-2-1-11-28-18)22-15-3-5-16(6-4-15)23-7-9-27-10-8-23/h1-6,11-12,14H,7-10,13H2,(H,22,25)
• InChI Key： RXWZCSBGSQYYGS-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1=CC(N(C=N1)CC(NC1C=CC(=CC=1)N1CCOCC1)=O)=O

Computed Properties

• Exact Mass: 396.12561169g/mol
• Monoisotopic Mass: 396.12561169g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 639
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 103Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Phenylmorpholines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Morpholines Phenylmorpholines

Additional information on N-4-(morpholin-4-yl)phenyl-2-6-oxo-4-(thiophen-2-yl)-1,6-dihydropyrimidin-1-ylacetamide

Introduction to N-4-(morpholin-4-yl)phenyl-2-6-oxo-4-(thiophen-2-yl)-1,6-dihydropyrimidin-1-ylacetamide (CAS No. 1251564-75-6)

N-4-(morpholin-4-yl)phenyl-2-6-oxo-4-(thiophen-2-yl)-1,6-dihydropyrimidin-1-ylacetamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by the CAS number 1251564-75-6, represents a fusion of multiple pharmacophoric elements that make it a promising candidate for further investigation in drug discovery and development. The presence of a morpholine ring, a phenyl group, and a thiophene moiety within its molecular framework suggests potential interactions with biological targets, making it an intriguing subject for medicinal chemists.

The molecular structure of N-4-(morpholin-4-yl)phenyl-2-6-oxo-4-(thiophen-2-yl)-1,6-dihydropyrimidin-1-ylacetamide encompasses several key functional groups that contribute to its chemical reactivity and biological activity. The morpholine ring, known for its ability to enhance solubility and bioavailability, is positioned at the 4-position of the phenyl ring. This arrangement not only provides stability to the molecule but also allows for optimal interaction with biological targets. Additionally, the thiophene ring, a heterocyclic compound with aromatic properties, is located at the 4-position of the pyrimidine core. The thiophene moiety is well-documented for its role in various pharmacological activities, including anti-inflammatory and antimicrobial effects.

The pyrimidine core of this compound is a critical pharmacophore that has been extensively studied in the development of antiviral and anticancer agents. The presence of an acetoamide group at the 1-position of the pyrimidine ring further enhances its potential as a therapeutic agent. This group is known to improve metabolic stability and binding affinity to biological targets. The 2,6-dioxo functionality at the 2-position of the pyrimidine ring adds another layer of complexity to the molecule, potentially influencing its interactions with biological systems.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of N-4-(morpholin-4-yl)phenyl-2-6-oxo-4-(thiophen-2-y l)-1,6-dihydropyrimidin -1 -ylacetamide with various biological targets. These studies have highlighted its potential as an inhibitor of enzymes involved in cancer progression and as a modulator of inflammatory pathways. The combined effects of these interactions make this compound a valuable asset in the quest for novel therapeutic strategies.

In vitro studies have demonstrated promising results regarding the biological activity of N -4-(morpholin -4 - yl)phen yl -2 -6 - oxo - 4 - (thiophen - 2 - yl ) -1 ,6 - dihydropyrimidin -1 - ylacetamide . Specifically, it has shown inhibitory effects on kinases and other enzymes that are aberrantly expressed in cancer cells. These findings align with recent research indicating that targeting such enzymes can lead to significant improvements in cancer treatment outcomes. Additionally, preclinical studies have suggested that this compound may exhibit anti-inflammatory properties by modulating key signaling pathways involved in inflammation.

The synthesis of N -4-(morpholin -4 - yl)phen yl -2 -6 - oxo - 4 -(thiophen - 2 - yl ) -1 ,6-dihydropyrimidin -1-y lacetamide involves multiple steps that require precise control over reaction conditions and reagent selection. The synthesis typically begins with the formation of the pyrimidine core through condensation reactions between appropriate precursors. Subsequent functionalization steps introduce the morpholine ring, thiophene moiety, and acetoamide group. Each step must be carefully optimized to ensure high yield and purity.

The role of N -4-(morpholin -4-y l)phen yl -2 -6-o x o--(thiophen --2-y l)-1 ,6-dihydropy rimidin--1-y lacetamide in drug discovery is further underscored by its structural versatility. Medicinal chemists can leverage this compound as a scaffold for designing novel derivatives with enhanced pharmacological properties. By modifying specific functional groups or introducing new moieties, researchers can fine-tune the biological activity and selectivity of this compound.

The development of new drugs is often hindered by challenges such as poor solubility, low bioavailability, and off-target effects. N – 4-(morpholin – 4 – yl)phen yl – 2 – 6 – ox o–(thiophen – 2 – yl )–1 ,6 – dihydropyr imidin–1–ylacetamide addresses some of these challenges through its well-designed molecular structure. The morpholine ring enhances solubility, while the thiophene moiety contributes to metabolic stability. These features make it an attractive candidate for further development into a therapeutic agent.

Future research on N – 4-(morpholin – 4 – yl)phen yl – 2 – 6 – ox o–(thiophen – 2 – yl )–1 ,6–dihydropyr imidin–1–ylacetamide will likely focus on optimizing its pharmacokinetic properties and exploring new therapeutic applications. Advances in synthetic methodologies will also play a crucial role in facilitating the production of this compound on an industrial scale. Collaborative efforts between academic institutions and pharmaceutical companies will be essential in translating these findings into tangible therapeutic benefits for patients worldwide.